Cas no 34963-37-6 (Quinoxaline,2,2'-(methylenedi-4,1-phenylene)bis- (9CI))

• Product Name: Quinoxaline,2,2'-(methylenedi-4,1-phenylene)bis- (9CI)
• CAS No: 34963-37-6
• MF: C₂₉H₂₀N₄
• MW: 424.49590587616
• CID: 295244
• PubChem ID: 554952
• Update Time: 2025-04-19

Quinoxaline,2,2'-(methylenedi-4,1-phenylene)bis- (9CI) Chemical and Physical Properties

Names and Identifiers

• Quinoxaline,2,2'-(methylenedi-4,1-phenylene)bis- (9CI)
• Quinoxaline,2,2'-(methylenedi-p-phenylene)di- (7CI)
• 2-[4-[(4-quinoxalin-2-ylphenyl)methyl]phenyl]quinoxaline
• CBDivE_002568
• 2-{4-[4-(2-QUINOXALINYL)BENZYL]PHENYL}QUINOXALINE
• 2-(4-[4-(2-Quinoxalinyl)benzyl]phenyl)quinoxaline
• 2,2'-(Methylenedi-4,1-phenylene)diquinoxaline
• HRUGLYXMLSQCNW-UHFFFAOYSA-N
• 2-(4-[4-(2-Quinoxalinyl)benzyl]phenyl)quinoxaline #
• 2,2'-(4,4'-Methylenediphenyl)diquinoxaline
• 34963-37-6
• DTXSID90339250
• AKOS003646767

• Inchi： 1S/C29H20N4/c1-3-7-26-24(5-1)30-18-28(32-26)22-13-9-20(10-14-22)17-21-11-15-23(16-12-21)29-19-31-25-6-2-4-8-27(25)33-29/h1-16,18-19H,17H2
• InChI Key： HRUGLYXMLSQCNW-UHFFFAOYSA-N
• SMILES： N1C2C=CC=CC=2N=CC=1C1C=CC(=CC=1)CC1C=CC(C2C=NC3C=CC=CC=3N=2)=CC=1

Computed Properties

• Exact Mass: 424.16879665g/mol
• Monoisotopic Mass: 424.16879665g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 33
• Rotatable Bond Count: 4
• Complexity: 557
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.7
• Topological Polar Surface Area: 51.6Ų